Cas no 1798489-53-8 (2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone)

• Product Name: 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone
• CAS No: 1798489-53-8
• MF: C₁₂H₁₄N₆O
• MW: 258.27916097641
• CID: 5375184
• Update Time: 2025-06-08

2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone

• Inchi： 1S/C12H14N6O/c19-12(11-9-13-3-4-14-11)17-6-1-10(2-7-17)18-8-5-15-16-18/h3-5,8-10H,1-2,6-7H2
• InChI Key： OIFUSNKGTFNUCC-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1)(N1CCC(N2C=CN=N2)CC1)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.1±55.0 °C(Predicted)
• pka: 1.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone

Introduction to 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone (CAS No. 1798489-53-8)

2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1798489-53-8, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both pyrazine and piperidine moieties in its structure, coupled with a triazole ring, makes it an intriguing candidate for studying various pharmacological mechanisms.

The molecular structure of 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone consists of multiple functional groups that contribute to its complex interactions with biological targets. The pyrazine ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of many drug candidates. Additionally, the piperidine moiety is frequently found in bioactive molecules due to its ability to mimic the conformational flexibility of certain amino acid side chains. The triazole ring further enhances the molecule's potential by introducing additional sites for interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone may interact with various enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for developing novel therapeutic agents. For instance, computational simulations have indicated that this compound could bind to cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation.

In vitro studies have begun to explore the pharmacological profile of 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone. Initial experiments have shown promising results in terms of anti-inflammatory activity, with reductions in pro-inflammatory cytokine production observed in cell culture models. These findings align with the structural features that suggest potential interactions with inflammatory signaling pathways. Moreover, the compound's ability to cross the blood-brain barrier has been investigated, raising the possibility of its use in central nervous system (CNS) disorders.

The synthesis of 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone presents a challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition metal-catalyzed cross-coupling reactions and multicomponent reactions have been employed to streamline the synthetic pathway. These advances not only enhance efficiency but also allow for greater modularity in drug design, enabling chemists to easily modify the structure for optimization purposes.

The role of bioinformatics in drug discovery has also been instrumental in evaluating the potential of 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone. By leveraging large datasets and machine learning algorithms, researchers can predict pharmacokinetic properties such as solubility, permeability, and metabolic stability. These predictions are crucial for assessing the feasibility of a compound as a drug candidate before proceeding to costly and time-consuming experimental validation.

Future research directions for 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and aid in the design of more effective derivatives. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human trials can be considered.

The integration of interdisciplinary approaches has been key to advancing our understanding of this compound. Collaboration between chemists, biologists, and computer scientists has led to innovative strategies for drug discovery. As our knowledge base expands and technologies evolve, compounds like 2-Pyrazinyl[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]methanone are expected to play a significant role in addressing unmet medical needs.